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Compound of Interest
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Cat. No.: B15613086 Get Quote

Introduction

Tyrphostin AG 528, also known as Tyrphostin B66, is a potent inhibitor of protein tyrosine

kinases, demonstrating significant activity against the Epidermal Growth Factor Receptor

(EGFR) and ErbB2/HER2.[1][2] Dysregulation of the EGFR signaling pathway is a critical factor

in the development and progression of numerous cancers, making it a key target for

therapeutic intervention and mechanistic studies. Tyrphostin AG 528 serves as a valuable tool

for researchers in cell biology, oncology, and drug development to dissect the intricate signaling

cascades initiated by EGFR activation and to evaluate the effects of its inhibition on cellular

processes such as proliferation, survival, and differentiation.

Mechanism of Action

The binding of ligands, such as Epidermal Growth Factor (EGF), to the extracellular domain of

EGFR triggers receptor dimerization and subsequent autophosphorylation of specific tyrosine

residues within its intracellular domain. This phosphorylation event creates docking sites for a

variety of adaptor proteins and enzymes, thereby initiating multiple downstream signaling

pathways. Key pathways activated by EGFR include the RAS-RAF-MEK-ERK (MAPK)

pathway, the PI3K-AKT-mTOR pathway, and the JAK/STAT pathway.[3][4] These cascades

ultimately modulate gene expression to control fundamental cellular functions. Tyrphostin AG
528 functions as an ATP-competitive inhibitor at the kinase domain of EGFR, effectively

blocking its autophosphorylation and consequently preventing the activation of these

downstream signaling networks.
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Data Presentation
Table 1: Inhibitory Activity of Tyrphostin AG 528

Target IC50 Value Assay Type

EGFR (Epidermal Growth

Factor Receptor)
4.9 µM Cell-free assay

ErbB2 (HER2) 2.1 µM Cell-free assay

Note: IC50 values can exhibit variability depending on the specific experimental conditions,

including the cell line and assay methodology employed.

Table 2: Physical and Chemical Properties of Tyrphostin AG 528

Property Value

Molecular Weight 306.32 g/mol

Formula C18H14N2O3

CAS Number 133550-49-9

Solubility Soluble in DMSO (e.g., 61 mg/mL)

Storage (Powder) 3 years at -20°C

Storage (Stock Solution in DMSO)
1 year at -80°C; 1 month at -20°C (Aliquot to

avoid repeated freeze-thaw cycles)[2]
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Figure 1: EGFR signaling pathway and the inhibitory action of Tyrphostin AG 528.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15613086?utm_src=pdf-body-img
https://www.benchchem.com/product/b15613086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Cell Culture & Treatment
(e.g., A431 cells)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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